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Compound of Interest

Compound Name: D-Threitol

Cat. No.: B1195328 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure work

environment and adhering to regulatory standards. This guide provides essential information

and step-by-step procedures for the proper disposal of D-Threitol.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle D-Threitol with appropriate

personal protective equipment (PPE). This includes safety glasses with side-shields, gloves,

and a lab coat.[1] In case of a spill, avoid generating dust and clean up the material promptly

by vacuuming or sweeping it into a suitable disposal container.[2][3] Ensure adequate

ventilation in the handling area.[2]

Disposal Procedures for D-Threitol
The disposal of D-Threitol must always be conducted in accordance with local, state, and

federal regulations.[3][4] While D-Threitol is not listed under the RCRA P-Series or U-Series

for hazardous waste, waste generators are responsible for determining if a discarded chemical

is classified as hazardous waste, which may also be subject to state and local guidelines.[2]

Key Disposal Steps:

Containment: Place waste D-Threitol in a suitable, closed, and clearly labeled container for

disposal.[1] Do not mix with other waste materials.[5]
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Spill Management: In the event of a spill, collect the material without creating dust and place

it in a designated, closed container for disposal.[1] It is crucial to prevent the product from

entering drains.[1][4][6]

Disposal Options: For unused product, two primary disposal methods are recommended:

Landfill: Burial in a licensed landfill specifically designated for chemical and/or

pharmaceutical waste.[4]

Incineration: Burning in a licensed incinerator, which may require mixing with a suitable

combustible material.[4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Quantitative Disposal Data
Currently, there is no specific quantitative data available in the provided search results

regarding concentration limits or reportable quantities for the disposal of D-Threitol. Always

consult your institution's environmental health and safety (EHS) department for specific

guidance.

Parameter Value

RCRA P-Series Not listed[2]

RCRA U-Series Not listed[2]

Specific Concentration Limits for Disposal No data available

Reportable Quantities for Disposal No data available

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of D-Threitol.
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Caption: Logical workflow for the proper disposal of D-Threitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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